Cas no 1805182-56-2 (Ethyl 3-bromomethyl-2-cyano-5-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 3-bromomethyl-2-cyano-5-(trifluoromethyl)phenylacetate
• CAS No: 1805182-56-2
• MF: C₁₃H₁₁BrF₃NO₂
• MW: 350.131153345108
• CID: 4945469
• Update Time: 2025-10-28

Ethyl 3-bromomethyl-2-cyano-5-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-2-cyano-5-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H11BrF3NO2/c1-2-20-12(19)5-8-3-10(13(15,16)17)4-9(6-14)11(8)7-18/h3-4H,2,5-6H2,1H3
• InChI Key： IAHDRNLAYKHIEB-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)(F)F)=CC(CC(=O)OCC)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 391
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromomethyl-2-cyano-5-(trifluoromethyl)phenylacetate

Comprehensive Overview of Ethyl 3-bromomethyl-2-cyano-5-(trifluoromethyl)phenylacetate (CAS No. 1805182-56-2)

Ethyl 3-bromomethyl-2-cyano-5-(trifluoromethyl)phenylacetate (CAS No. 1805182-56-2) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its bromomethyl, cyano, and trifluoromethyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its unique structural features make it invaluable for constructing complex molecules, particularly in the development of bioactive compounds targeting enzyme inhibition and receptor modulation.

The compound's trifluoromethyl group is a key contributor to its reactivity and stability, a feature increasingly sought after in modern drug design due to its ability to enhance metabolic stability and lipophilicity. Researchers frequently explore CAS 1805182-56-2 in the context of structure-activity relationship (SAR) studies, where its modular design allows for systematic modifications to optimize pharmacological properties. Recent publications highlight its utility in creating heterocyclic scaffolds, which are pivotal in developing kinase inhibitors and antimicrobial agents.

From an industrial perspective, Ethyl 3-bromomethyl-2-cyano-5-(trifluoromethyl)phenylacetate is synthesized through multi-step protocols involving palladium-catalyzed cross-coupling or nucleophilic substitution reactions. Its bromomethyl moiety enables further functionalization, making it a linchpin in combinatorial chemistry libraries. Environmental and safety considerations are paramount during handling, with emphasis on controlled reaction conditions to minimize byproduct formation.

Emerging trends in green chemistry have spurred interest in optimizing the synthesis of CAS 1805182-56-2 using catalytic methods or solvent-free systems. Computational studies leveraging AI-driven molecular modeling are also being employed to predict its reactivity patterns, aligning with the broader shift toward data-driven chemical discovery. These advancements address growing demand for sustainable and cost-efficient production routes.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing, ensuring batch consistency for research applications. Its stability under various pH conditions and thermal profiles is frequently investigated to determine optimal storage protocols. Such data is critical for laboratories focusing on high-throughput screening or medicinal chemistry optimization.

In summary, Ethyl 3-bromomethyl-2-cyano-5-(trifluoromethyl)phenylacetate exemplifies the intersection of synthetic utility and molecular innovation. Its role in facilitating lead compound development and material science applications underscores its importance in contemporary research. As interdisciplinary approaches continue to evolve, this compound remains a focal point for advancements in precision synthesis and functional material design.